Cas no 164104-49-8 ((2S,3S,11bS)-Dihydrotetrabenazine)

(2S,3S,11bS)-Dihydrotetrabenazine Properties

Names and Identifiers

• (2S,3S,11bS)-3-Isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol
• cis-(2,3)-Dihydrotetrabenazine
• 2H-Benzo[a]quinolizin-2-ol,1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2S,3S,...
• 2H-Benzo[a]quinolizin-2-ol,1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2S,3S,11bS)-
• TETRABENAZINE METABOLITE C
• (2S,3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,11bH-pyrido[2,1-a]isoquinolin-2-ol
• 2H-Benzo[a]quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2S,3S,11bS)-
• CHEBI:125503
• (-)-.ALPHA.-HTBN
• (2S,3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-ol
• ZB8VJ0T3SK
• CS-0024607
• BDBM50342819
• 2H-Benzo(a)quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2S,3S,11bS)-
• 171598-74-6
• 2H-Benzo[a]quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, [2S-(2,3,11b)]-; (2S,3S,11bS)-1,3,4,6,7,11b-Hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2H-benzo[a]quinolizin-2-ol
• (-)-.ALPHA.-DIHYDROTETRABENAZINE
• trans (2,3)-Dihydro Tetrabenazine
• (2S,3S,11bS)-3-Isobutyl-9,10-dimethoxy-1,3,4,6,7,11bhexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol
• Q27216124
• (2S,3S,11bS)-3-isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol
• Rel-(2R,3R,11bR)-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol
• UNII-ZB8VJ0T3SK
• AT21672
• CHEMBL507483
• (-)-alpha-Htbn
• J-019698
• BRD-K20151898-001-01-5
• AKOS022173163
• (2S,3S,11bS)-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol
• (-)-alpha-Dihydrotetrabenazine
• (2S,3S,11bS)-Dhtbz
• A907273
• SCHEMBL2755531
• 164104-49-8
• (2S,3S,11bS)-Dihydrotetrabenazine
• (2S,3S,11bS)-1,3,4,6,7,11b-Hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2H-benzo(a)quinolizin-2-ol
• DA-65964
• (2S,3S,11BS)-9,10-DIMETHOXY-3-(2-METHYLPROPYL)-1H,2H,3H,4H,6H,7H,11BH-PYRIDO[2,1-A]ISOQUINOLIN-2-OL
• +Expand

• MDL： MFCD11113299
• InChIKey： WEQLWGNDNRARGE-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H29NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16-17,21H,5-7,10-11H2,1-4H3
• SMILES： C(C1CN2CCC3C(C2CC1O)=CC(OC)=C(OC)C=3)C(C)C

Computed Properties

• Exact Mass: 319.21487
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 319.215
• Heavy Atom Count: 23
• Complexity: 389
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 41.9A^2

Experimental Properties

• PSA: 41.93
• Boiling Point: 457.8±45.0 °C at 760 mmHg
• Melting Point: 167-170°C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 230.7±28.7 °C
• Density: 1.1±0.1 g/cm3